Cas no 6244-74-2 (Ethanedithioamide, N,N'-diphenyl-)
6244-74-2 structure
Product Name:Ethanedithioamide, N,N'-diphenyl-
CAS No:6244-74-2
MF:C14H12N2S2
MW:272.388480186462
CID:2835806
PubChem ID:2390027
Update Time:2025-04-21
Ethanedithioamide, N,N'-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanedithioamide, N,N'-diphenyl-
- SCHEMBL3070807
- n,n'-diphenyldithiooxamide
- AKOS004901110
- 6244-74-2
- DTXCID40319461
- DTXSID30368423
-
- Inchi: 1S/C14H12N2S2/c17-13(15-11-7-3-1-4-8-11)14(18)16-12-9-5-2-6-10-12/h1-10H,(H,15,17)(H,16,18)
- InChI Key: MGSYJQOVDPNHSC-UHFFFAOYSA-N
- SMILES: S=C(C(NC1C=CC=CC=1)=S)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 272.04419074Da
- Monoisotopic Mass: 272.04419074Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 88.2Ų
Ethanedithioamide, N,N'-diphenyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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